1-Ethyl-5-isopropyl-6-pyrazol-1-yl-1H-pyrimidine-2,4-dione
Cat. No. B8280417
M. Wt: 248.28 g/mol
InChI Key: ZWWUYHJMZIZPJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08334295B2
Procedure details
This compound was made using a procedure similar to that used to prepare 6-chloro-1-(3-ethyl-5-isopropyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-1H-indole-4-carbonitrile (90), except that pyrazole was used instead of 6-chloro-1H-indole-4-carbonitrile. LC-MS shows 249.1 (M+1). 1H NMR (300 MHz, CDCl3): δ 9.36 (br, 1H), 7.81 (m, 1H), 7.58 (m, 1H), 6.54 (m, 1H), 3.38 (m, 2H), 2.04 (m, 1H), 1.17 (m, 9H).
Name
6-chloro-1-(3-ethyl-5-isopropyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-1H-indole-4-carbonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1C=C(C#N)C2C=C[N:8]([C:11]3[N:12]([CH2:22][CH3:23])[C:13](=[O:21])[NH:14][C:15](=[O:20])[C:16]=3[CH:17]([CH3:19])[CH3:18])[C:9]=2[CH:10]=1.[NH:26]1C=CC=N1>>[CH2:22]([N:12]1[C:11]([N:8]2[CH:9]=[CH:10][CH:2]=[N:26]2)=[C:16]([CH:17]([CH3:19])[CH3:18])[C:15](=[O:20])[NH:14][C:13]1=[O:21])[CH3:23]
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Inputs
Step One
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Name
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6-chloro-1-(3-ethyl-5-isopropyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl)-1H-indole-4-carbonitrile
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C=2C=CN(C2C1)C=1N(C(NC(C1C(C)C)=O)=O)CC)C#N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1N=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)N1C(NC(C(=C1N1N=CC=C1)C(C)C)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
